1,1-Difluoro-2-(methoxycarbonyl)spiro[2.3]hexane-5-carboxylic acid

• IUPAC Name: 2,2-difluoro-1-methoxycarbonylspiro[2.3]hexane-5-carboxylic acid
• InChI: InChI=1S/C9H10F2O4/c1-15-7(14)5-8(9(5,10)11)2-4(3-8)6(12)13/h4-5H,2-3H2,1H3,(H,12,13)
• InChI Key: BHFMPNRBPWSNCU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C2(C1(F)F)CC(C2)C(=O)O
• Molecular Formula: C9H10F2O4
• Molecular Weight: 220.17 g/mol

Description

“1,1-Difluoro-2-(methoxycarbonyl)spiro[2.3]hexane-5-carboxylic acid” is a chemical compound with the molecular formula C9H10F2O4. It is used in pharmaceutical testing.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H10F2O4/c1-15-7(14)5-8(9(5,10)11)2-4(3-8)6(12)13/h4-5H,2-3H2,1H3,(H,12,13)/t4-,5-,8-/m0/s1. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 220.17. It is an oil at room temperature.

Scientific Research Applications

Synthesis of Conformationally Restricted Amino Acids

Researchers synthesized novel conformationally restricted amino acids, like 4-aminospiro[2.2]pentanecarboxylic and 1-aminospiro[2.3]hexane-5-carboxylic acids, starting from methoxycarbonyl-nitrospiro compounds. These amino acids are analogues of γ-aminobutyric acid and hold potential in neuroscience research (Yashin et al., 2015).

Novel Synthetic Approaches

A study in 2019 explored the synthesis of 1-amino-spiro[2.3]hexane-1,5-dicarboxylic and 1-ammo-5-(ammomethyl)spiro[2.3]hexane-1-carboxylic acids. These compounds, rigid analogues of glutamic acid and lysine, were derived from 3-methylidenecyclobutanecarbonitrile, demonstrating innovative synthetic routes (Yashin et al., 2019).

Radiolabeling for Neuroprotective Drugs

Methyl 2-(methoxycarbonyl)-2-(methylamino) bicyclo[2.1.1]-hexane-5-carboxylate, a potential neuroprotective drug, was radiolabeled with C-11. This research contributes to developing neuroprotective treatments, evidenced by the compound's ability to pass the brain-blood barrier (Yu et al., 2003).

Cyclic Sulfates in Asymmetric Synthesis

The use of cyclic sulfates like 4-(2-methoxyethyl)-1,3,2-dioxathiolane-2,2-dioxide in asymmetric alkylation of glycine equivalents was explored. This approach leads to various spiro derivatives, essential in synthesizing compounds with biological activities (Jakubowska et al., 2015).

Synthesis and Properties of Aromatic Polyamides

A study focused on synthesizing aromatic polyamides derived from bis(ether carboxylic acid) containing spirobifluorene moieties. The presence of spiro segments in these polyamides enhances their solubility, demonstrating their potential in material science applications (Wu & Shu, 2003).

Safety And Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

As this compound is used in pharmaceutical testing, future research may focus on exploring its potential applications in drug development.